# Application Notes & Protocols: Leveraging Azido Sugars for Precision in Targeted Drug Delivery

**Author**: BenchChem Technical Support Team. **Date**: May 2026

***Compound of Interest***

| | |
|---|---|
| *Compound Name:* | *1-Azido-1-deoxy-beta-D-galactopyranoside tetraacetate* |
| *CAS No.:* | *13992-26-2* |
| *Cat. No.:* | *B080052* |

*Get Quote*

## Foreword: The Dawn of Bioorthogonal Targeting

In the landscape of advanced therapeutics, the central challenge remains the precise delivery of potent pharmacological agents to diseased tissues while sparing healthy ones. Traditional drug delivery often suffers from off-target effects, leading to systemic toxicity and diminished therapeutic windows. This guide delves into a powerful and elegant solution: the use of azido sugars as chemical handles to engineer cell surfaces for targeted drug delivery. By harnessing the cell's own metabolic machinery, we can install bioorthogonal functionalities onto target cells, effectively painting a molecular bullseye for subsequent drug conjugation. This document provides the scientific rationale, core applications, and detailed experimental protocols for researchers, scientists, and drug development professionals seeking to implement this transformative technology.

© 2026 BenchChem. All rights reserved.

# Part 1: The Scientific Foundation - Engineering a "Clickable" Cell Surface

The strategy's ingenuity lies in a two-phase approach: first, the metabolic labeling of cells with an azide-functionalized sugar, and second, the bioorthogonal "click" reaction to attach a therapeutic payload. This combination offers exceptional specificity and modularity.

## Metabolic Glycoengineering (MGE): Hijacking a Natural Pathway

Metabolic Glycoengineering is a technique that co-opts the cell's natural glycan biosynthetic pathways to incorporate unnatural monosaccharides into cellular glycoconjugates like glycoproteins and glycolipids.[1][2][3] The azide group ($–N_3$) is an ideal chemical reporter for this purpose; it is small, stable in physiological settings, and, most importantly, biologically inert (bioorthogonal), meaning it does not participate in any native biochemical reactions.[3][4]

Commonly used azido sugars are peracetylated to enhance their cell permeability. Once inside the cell, cytosolic esterases cleave the acetyl groups, trapping the azido sugar and making it available for metabolic processing.[1][5]

Key Azido Sugar Precursors:

- Tetraacetylated N-azidoacetylmannosamine ($Ac_4$ManNAz): A precursor to azido-sialic acid (SiaNAz), it is primarily incorporated into the terminal positions of N- and O-linked glycans on the cell surface, making it a prominent tool for targeting sialoglycoproteins.[1][6]
- Tetraacetylated N-azidoacetylgalactosamine ($Ac_4$GalNAz): Primarily used to label mucin-type O-linked glycans.[1][6]
- Tetraacetylated N-azidoacetylglucosamine ($Ac_4$GlcNAz): A versatile tool for studying intracellular O-GlcNAcylated proteins.[1][6]

This process effectively creates an artificial, chemically addressable receptor on the cell surface, ready for a highly specific conjugation reaction.[7][8]

© 2026 BenchChem. All rights reserved.




Click to download full resolution via product page

Caption: Metabolic incorporation of Ac4ManNAz into cell surface glycoproteins.

© 2026 BenchChem. All rights reserved.

## Bioorthogonal "Click" Chemistry: The Ligation Step

Bioorthogonal chemistry refers to reactions that can proceed in a biological environment without interfering with or being influenced by the complex milieu of native biomolecules.[9][10][11] For azido-labeled cells, two main "click" reactions are employed for drug conjugation.

- Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is the cornerstone of in vivo click chemistry. The reaction occurs between an azide and a strained cyclooctyne, such as dibenzocyclooctyne (DBCO).[7][12] The high ring strain of the cyclooctyne provides the driving force for the reaction, eliminating the need for the cytotoxic copper catalyst required for other click reactions.[12][13][14] SPAAC is highly efficient, specific, and biocompatible, making it ideal for targeted drug delivery applications in living systems.[15][16]

- Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This highly efficient reaction joins an azide with a terminal alkyne.[17][18] While it is a benchmark for bioconjugation in vitro due to its fast kinetics, its reliance on a Cu(I) catalyst, which is toxic to cells and organisms, largely restricts its use to ex vivo or materials science applications.[19][20][21]

© 2026 BenchChem. All rights reserved.




Click to download full resolution via product page

Caption: Comparison of SPAAC and CuAAC bioorthogonal reactions.

© 2026 BenchChem. All rights reserved.

| Feature | Strain-Promoted (SPAAC) | Copper-Catalyzed (CuAAC) |
|---|---|---|
| Biocompatibility | Excellent; suitable for in vivo use.[12][15] | Poor for live systems due to copper toxicity.[20][21] |
| Catalyst | None required; driven by ring strain.[14] | Cu(I) catalyst is essential.[18][19] |
| Reaction Rate | Fast, with second-order rates up to 1 $M^{-1}s^{-1}$.[22] | Very fast, with rates >100 $M^{-1}s^{-1}$.[20] |
| Primary Use Case | In vivo & in vitro targeted delivery, imaging.[7][16] | In vitro bioconjugation, material science.[19][20] |
| Alkyne Partner | Strained Cyclooctyne (e.g., DBCO, BCN).[12] | Terminal Alkyne.[18] |

# Part 2: Core Applications in Targeted Drug Delivery

The modularity of the azido sugar platform enables diverse applications, primarily revolving around cancer therapy and the functionalization of advanced drug carriers.

## Targeted Cancer Therapy

Cancer cells often exhibit aberrant glycosylation patterns, such as the overexpression of sialic acids, which can be exploited for selective targeting.[23][24] By feeding cancer cells $Ac_4$ManNAz, their surfaces become densely populated with azido-sialic acids, creating cancer-specific targets.

This forms the basis of a powerful pretargeting strategy:

- Programming Phase: An azido sugar is administered and is preferentially metabolized by tumor cells, labeling their surface with azide groups.[8][25]
- Arming Phase: After a clearance period for the un-metabolized sugar, a DBCO-conjugated cytotoxic drug is administered. This drug will then selectively "click" onto the azide-labeled tumor cells, concentrating the therapeutic effect at the tumor site and minimizing systemic exposure.[8][9]

© 2026 BenchChem. All rights reserved.

Strategies are also being developed that use enzyme-activatable azido sugars, which are only processed by enzymes overexpressed in the tumor microenvironment, further enhancing cancer-selectivity.[25]

## Functionalization of Drug Delivery Vehicles

Beyond direct cell labeling, azido sugars are instrumental in engineering "clickable" nanocarriers like liposomes and nanoparticles. Azide-functionalized lipids or polymers can be incorporated during the formulation process.[4][26][27][28]

This creates a versatile nanoparticle surface that can be easily functionalized via click chemistry to attach:

- Targeting Ligands: Peptides, antibodies, or small molecules that recognize specific cell surface receptors.
- Imaging Agents: Fluorophores or contrast agents for diagnostics and tracking.
- Therapeutic Payloads: Creating a modular platform for multi-functional drug delivery systems.

# Part 3: Experimental Protocols

These protocols provide a framework for the in vitro application of azido sugar-based targeting. All steps should be performed in a sterile cell culture hood using aseptic techniques.

## Protocol 1: Metabolic Labeling of Cultured Cancer Cells with $Ac_4ManNAz$

Objective: To install azide chemical reporters onto the surface of cultured mammalian cells via metabolic glycoengineering.

Materials:

- Target cancer cell line (e.g., MDA-MB-231, LS174T)
- Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

© 2026 BenchChem. All rights reserved.

- Tetraacetylated N-azidoacetylmannosamine ($Ac_4$ManNAz)
- Dimethyl sulfoxide (DMSO), sterile
- DBCO-functionalized fluorophore (e.g., DBCO-PEG4-5/6-TAMRA) for validation
- Phosphate-Buffered Saline (PBS)
- Flow cytometer or fluorescence microscope

Procedure:

- Cell Seeding: Plate cells in a 6-well plate at a density that will result in 70-80% confluency after 72 hours. Allow cells to adhere overnight.
- Prepare $Ac_4$ManNAz Stock: Dissolve $Ac_4$ManNAz in sterile DMSO to prepare a 50 mM stock solution. Store at -20°C.
- Metabolic Labeling:
  - Thaw the $Ac_4$ManNAz stock solution.
  - Dilute the stock solution directly into pre-warmed complete culture medium to a final concentration of 50 µM.
  - As a negative control, prepare a separate well with medium containing an equivalent volume of DMSO.
  - Remove the old medium from the cells and replace it with the $Ac_4$ManNAz-containing medium or the control medium.
- Incubation: Incubate the cells for 48-72 hours under standard culture conditions (37°C, 5% $CO_2$). The azido sugar will be metabolized and expressed on the cell surface glycans.
- Validation of Azide Expression (Staining):
  - Prepare a 10 µM working solution of the DBCO-fluorophore in PBS.

© 2026 BenchChem. All rights reserved.

- Wash the cells twice with 1 mL of cold PBS.
- Add 500 µL of the DBCO-fluorophore solution to each well.
- Incubate for 60 minutes at 37°C, protected from light.
- Wash the cells three times with cold PBS to remove any unbound probe.

- Analysis:
  - Fluorescence Microscopy: Immediately visualize the cells. Azide-labeled cells will exhibit strong fluorescence, while control cells will show minimal background signal.
  - Flow Cytometry: Detach the cells using a non-enzymatic cell dissociation buffer, pellet by centrifugation, and resuspend in FACS buffer. Analyze the cell population for fluorescence intensity.

## Protocol 2: Conjugation of a Drug to a DBCO Linker

Objective: To synthesize a DBCO-drug conjugate for SPAAC-mediated targeting. This is a general protocol using an NHS-ester functionalized linker, assuming the drug has a primary amine.

Materials:

- Amine-containing drug (e.g., Doxorubicin•HCl)
- DBCO-PEG$_4$-NHS Ester
- Anhydrous, amine-free solvent (e.g., DMF or DMSO)
- Triethylamine (TEA) or Diisopropylethylamine (DIPEA)
- Reverse-phase HPLC for purification
- Mass Spectrometer (e.g., LC-MS) for characterization

Procedure:

© 2026 BenchChem. All rights reserved.

- Drug Preparation: Dissolve the drug (1 equivalent) in the anhydrous solvent. If it is a hydrochloride salt, add TEA (2-3 equivalents) to neutralize the acid and deprotonate the amine, stirring for 15 minutes.
- Linker Addition: Dissolve the DBCO-PEG$_4$-NHS Ester (1.1 equivalents) in a minimal amount of the same solvent and add it dropwise to the drug solution.
- Reaction: Stir the reaction mixture at room temperature overnight, protected from light and moisture (e.g., under an argon or nitrogen atmosphere).
- Monitoring: Monitor the reaction progress by LC-MS to observe the consumption of the starting material and the formation of the desired product mass.
- Purification: Upon completion, purify the reaction mixture using reverse-phase HPLC to isolate the DBCO-drug conjugate.
- Characterization: Confirm the identity and purity of the final product by mass spectrometry and, if necessary, NMR spectroscopy. Lyophilize the pure fractions and store the final compound desiccated at -20°C.

## Protocol 3: In Vitro Targeted Cytotoxicity Assay

Objective: To assess the efficacy of targeted drug delivery to azide-labeled cells.

© 2026 BenchChem. All rights reserved.




Click to download full resolution via product page

Caption: Experimental workflow for the in vitro targeted cytotoxicity assay.

Procedure:

- Cell Preparation: Seed cells in a 96-well plate. Create two main sets of plates: one for metabolic labeling with 50 µM $Ac_4$ManNAz and one for a vehicle control, as described in Protocol 1. Incubate for 48 hours.
- Drug Treatment:

© 2026 BenchChem. All rights reserved.

- Prepare serial dilutions of your DBCO-drug conjugate (from Protocol 2) in fresh culture medium. Also prepare dilutions of an untargeted, free drug as a comparison.
- After the 48-hour labeling period, wash all wells gently with PBS.
- Add the drug-containing media to both the azide-labeled and control cells.

- Incubation: Incubate the plates for an additional 48-72 hours.
- Viability Assessment:
  - Perform a standard cell viability assay (e.g., MTT, MTS, or CellTiter-Glo®) according to the manufacturer's instructions.
  - Read the absorbance or luminescence on a plate reader.
- Data Analysis:
  - Calculate cell viability as a percentage relative to untreated control cells.
  - Plot the dose-response curves for each condition (e.g., Azide+ cells + DBCO-Drug vs. Azide- cells + DBCO-Drug).
  - Expected Outcome: A significant decrease in the $IC_{50}$ value should be observed for the azide-labeled cells treated with the DBCO-drug conjugate compared to the unlabeled control cells, demonstrating successful targeting.

# Part 4: Concluding Remarks & Future Outlook

The use of azido sugars in conjunction with bioorthogonal chemistry provides an exceptionally versatile and powerful platform for targeted drug delivery. This methodology allows for the creation of highly specific, covalent linkages between a therapeutic agent and its target cell in situ. The ability to pre-target cells based on their metabolic activity opens new avenues for treating diseases like cancer, where cellular metabolism is fundamentally altered. As new bioorthogonal reactions with even faster kinetics are developed and our understanding of cancer-specific metabolic pathways deepens, the precision and efficacy of these systems will only continue to improve, bringing us closer to a new generation of smarter, more effective therapeutics.

© 2026 BenchChem. All rights reserved.

# References


- Chan, T. R., et al. (2004). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. National Institutes of Health. [Link]
- Yao, Q., et al. (2021). Bioorthogonal chemistry based on-demand drug delivery system in cancer therapy. Journal of Nanobiotechnology. [Link]
- Knight, J. C., & Kersemans, V. (2013). Bioorthogonal chemistry: implications for pretargeted nuclear (PET/SPECT) imaging and therapy. National Institutes of Health. [Link]
- Current Topics in Medicinal Chemistry. (2020). Applications of Bioorthogonal Chemistry in Tumor-Targeted Drug Discovery. Bentham Science. [Link]
- Bioclone. Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A Versatile and Efficient Click Chemistry for Bioconjugation and Drug Discovery. Bioclone. [Link]
- Journal of Chemical and Pharmaceutical Research. (2024). Bioorthogonal Click Chemistry for Imaging and Targeted Drug Delivery. JOCPR. [Link]
- Wang, H., et al. (2017). Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. MDPI. [Link]
- Current Topics in Medicinal Chemistry. (2020). Applications of Bioorthogonal Chemistry in Tumor-Targeted Drug Discovery. Ingenta Connect. [Link]
- Zhang, G., et al. (2020). Applications of Bioorthogonal Chemistry in Tumor-Targeted Drug Discovery. PubMed. [Link]
- Lee, S., & Koo, H. (2019). Click Chemistry as a Tool for Cell Engineering and Drug Delivery. National Institutes of Health. [Link]
- Wu, H., et al. (2009). Azide-Reactive Liposome for Chemoselective and Biocompatible Liposomal Surface Functionalization and Glyco-Liposomal Microarray Fabrication. National Institutes of Health. [Link]
- Hong, V., et al. (2009). Labeling Live Cells by Copper-Catalyzed Alkyne−Azide Click Chemistry. ACS Publications. [Link]


© 2026 BenchChem. All rights reserved.

- Wang, L., et al. (2013). Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology. ResearchGate. [Link]
- Lee, S., et al. (2019). Biomedical applications of copper-free click chemistry: in vitro, in vivo, and ex vivo. Royal Society of Chemistry. [Link]
- Lee, S.-Y., et al. (2020). Facile Click-Mediated Cell Imaging Strategy of Liposomal Azido Mannosamine Lipids via Metabolic or Nonmetabolic Glycoengineering. ACS Publications. [Link]
- Li, J., & Lin, S. (2021). Click chemistry and drug delivery: A bird's-eye view. National Institutes of Health. [Link]
- Wainman, Y. N., et al. (2013). Dual-sugar imaging using isonitrile and azido-based click chemistries. National Institutes of Health. [Link]
- Wang, L., et al. (2013). Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology. National Institutes of Health. [Link]
- Du, J., et al. (2017). Selective in vivo metabolic cell-labeling-mediated cancer targeting. National Institutes of Health. [Link]
- Wu, H., et al. (2009). Azide-Reactive Liposome for Chemoselective and Biocompatible Liposomal Surface Functionalization and Glyco-Liposomal Microarray Fabrication. ACS Publications. [Link]
- Prescher, J. A., et al. (2006). Metabolic labeling of glycans with azido sugars and subsequent glycan-profiling and visualization via Staudinger ligation. PubMed. [Link]
- Wang, L., et al. (2013). Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology. MDPI. [Link]
- Almaraz, E., et al. (2019). Exploiting metabolic glycoengineering to advance healthcare. National Institutes of Health. [Link]
- Giddens, J. P., et al. (2020). Production of site-specific antibody conjugates using metabolic glycoengineering and novel Fc glycovariants. National Institutes of Health. [Link]


© 2026 BenchChem. All rights reserved.

- Hartmann, M., et al. (2020). Metabolic Glycoengineering with Azide- and Alkene-Modified Hexosamines: Quantification of Sialic Acid Levels. National Institutes of Health. [Link]
- Jones, M. W., et al. (2012). Application of Strain-Promoted Azide-Alkyne Cycloaddition and Tetrazine Ligation to Targeted Fc-Drug Conjugates. National Institutes of Health. [Link]
- Lee, S.-Y., et al. (2020). Facile Click-Mediated Cell Imaging Strategy of Liposomal Azido Mannosamine Lipids via Metabolic or Nonmetabolic Glycoengineering. National Institutes of Health. [Link]
- Dube, D. H., & Bertozzi, C. R. (2006). Metabolic Labeling of Glycans with Azido Sugars for Visualization and Glycoproteomics. ResearchGate. [Link]
- van Berkel, S. S., et al. (2010). Strain-Promoted Azide–Alkyne Cycloaddition for the Functionalization of Poly(amide)-Based Dendrons and Dendrimers. ACS Publications. [Link]
- Singh, Y., et al. (2016). Making smart drugs smarter: the importance of linker chemistry in targeted drug delivery. National Institutes of Health. [Link]
- Progress in Chemistry. (2021). Strain-Promoted Azide-Alkyne Cycloaddition. Progress in Chemistry. [Link]
- Chen, W., et al. (2016). In Vivo Targeting of Metabolically Labeled Cancers with Ultra-Small Silica Nanoconjugates. National Institutes of Health. [Link]
- Lee, S. Y., et al. (2019). Novel Liposomal Azido Mannosamine Lipids on Metabolic Cell Labeling and Imaging via Cu-Free Click Chemistry. PubMed. [Link]
- ResearchGate. Investigation of the strain-promoted azide alkyne cycloaddition. ResearchGate. [Link]
- Wainman, Y. N., et al. (2013). Dual-sugar imaging using isonitrile and azido-based click chemistries. ResearchGate. [Link]
- Molecules. (2013). Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology. Semantics Scholar. [Link]


© 2026 BenchChem. All rights reserved.

- ResearchGate. New binding site is introduced on cell membrane through the sugar biosynthesis mechanism. ResearchGate. [Link]
- SprINGER, N. (2022). Metabolic Incorporation of Azido-Sugars into LPS to Enable Live-Cell Fluorescence Imaging. Springer. [Link]
- Profacgen. Incorporation of Unnatural Sugars. Profacgen. [Link]
- ChemistryViews. (2022). Efficient Route to Azide-Containing Sugars. ChemistryViews. [Link]
- ACS Publications. (2016). Azide Groups Hamper Glycan Acceptance by Carbohydrate Processing Enzymes. ACS Publications. [Link]
- Li, T., et al. (2020). Synthesis and Evaluation of Three Azide-Modified Disaccharide Oxazolines as Enzyme Substrates for Single-Step Fc Glycan-Mediated Antibody-Drug Conjugation. National Institutes of Health. [Link]


***Need Custom Synthesis?***

*BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.*

*Email: info@benchchem.com or Request Quote Online.*

## Sources


- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology [mdpi.com]
- 4. pubs.acs.org [pubs.acs.org]
- 5. GlycoProfile™ Azido Sugars [sigmaaldrich.com]
- 6. Metabolic labeling of glycans with azido sugars and subsequent glycan-profiling and visualization via Staudinger ligation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Click Chemistry as a Tool for Cell Engineering and Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]


© 2026 BenchChem. All rights reserved.

- 8. Exploiting metabolic glycoengineering to advance healthcare - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Bioorthogonal chemistry based on-demand drug delivery system in cancer therapy [journal.hep.com.cn]
- 10. Applications of Bioorthogonal Chemistry in Tumor-Targeted Drug Discovery. | Semantic Scholar [semanticscholar.org]
- 11. eurekaselect.com [eurekaselect.com]
- 12. bioconjugation.bocsci.com [bioconjugation.bocsci.com]
- 13. Application of Strain-Promoted Azide-Alkyne Cycloaddition and Tetrazine Ligation to Targeted Fc-Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Strain-Promoted Azide-Alkyne Cycloaddition [manu56.magtech.com.cn]
- 15. Bioorthogonal chemistry: implications for pretargeted nuclear (PET/SPECT) imaging and therapy - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Biomedical applications of copper-free click chemistry: in vitro, in vivo, and ex vivo - Chemical Science (RSC Publishing) [pubs.rsc.org]
- 17. bioconjugation.bocsci.com [bioconjugation.bocsci.com]
- 18. bioclone.net [bioclone.net]
- 19. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
- 20. mdpi.com [mdpi.com]
- 21. pubs.acs.org [pubs.acs.org]
- 22. Click chemistry and drug delivery: A bird's-eye view - PMC [pmc.ncbi.nlm.nih.gov]
- 23. Dual-sugar imaging using isonitrile and azido-based click chemistries - PMC [pmc.ncbi.nlm.nih.gov]
- 24. Metabolic Glycoengineering with Azide- and Alkene-Modified Hexosamines: Quantification of Sialic Acid Levels - PMC [pmc.ncbi.nlm.nih.gov]
- 25. Selective in vivo metabolic cell-labeling-mediated cancer targeting - PMC [pmc.ncbi.nlm.nih.gov]
- 26. Azide-Reactive Liposome for Chemoselective and Biocompatible Liposomal Surface Functionalization and Glyco-Liposomal Microarray Fabrication - PMC [pmc.ncbi.nlm.nih.gov]
- 27. cheng.matse.illinois.edu [cheng.matse.illinois.edu]


© 2026 BenchChem. All rights reserved.

- 28. Facile Click-Mediated Cell Imaging Strategy of Liposomal Azido Mannosamine Lipids via Metabolic or Nonmetabolic Glycoengineering - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes & Protocols: Leveraging Azido Sugars for Precision in Targeted Drug Delivery]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b080052/docs#application-notes-protocols-leveraging-azido-sugars-for-precision-in-targeted-drug-delivery]

---

**Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:**The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 